N-[4-(-Carboxycyclohexylmethyl)]maleamidic Acid

Description

N-[4-(-Carboxycyclohexylmethyl)]maleamidic Acid is a chemical compound with the molecular formula C12H17NO5 and a molecular weight of 255.27 . It is also known by other names, including N-(4-Carboxycyclohexylmethyl)-maleinsaeure and 4-[[(3-Carboxy-1-oxo-2-propen-1-yl)amino]Methyl]cyclohexanecarboxylic Acid . This compound is useful in organic synthesis .

Maleamic acid derivatives, including N-[4-(-Carboxycyclohexylmethyl)]maleamidic Acid, have applications as weakly acid-sensitive linkers in smart delivery systems . Researchers have explored controlled synthetic methods for producing mono- and dialkyl-substituted maleamic acids and studied their pH-dependent hydrolysis behaviors . N-(4-Carboxycyclohexylmethyl)maleimide is a similar chemical compound that functions as an alkyl chain-based PROTAC linker, useful in synthesizing PROTACs . PROTACs are molecules that contain two different ligands connected by a linker, where one ligand is for an E3 ubiquitin ligase and the other is for the target protein, exploiting the ubiquitin-proteasome system to selectively degrade target proteins .

Another related compound is N-(4-Ethoxyphenyl)maleamic acid, which has various synonyms and is used in chemical synthesis . Maleimide derivatives, more broadly, are frequently employed in protein and polymer chemistry due to the reactivity of their double bonds, which makes them useful in bioconjugation and chain extension reactions . Maleic acid, a butenedioic acid, is another related compound used to make other chemicals and for dyeing and finishing natural fibers . It sees industrial use as a corrosion inhibitor, preservative, monomer, and intermediate in the manufacture of adhesives .

• CAS No.: 72748-87-9
• Product Name: N-[4-(-Carboxycyclohexylmethyl)]maleamidic Acid
• Molecular Formula: C12H17NO5
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 4-[(3-carboxyprop-2-enoylamino)methyl]cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C12H17NO5/c14-10(5-6-11(15)16)13-7-8-1-3-9(4-2-8)12(17)18/h5-6,8-9H,1-4,7H2,(H,13,14)(H,15,16)(H,17,18)
• Standard InChIKey: XFEDBGCHJRFAAA-UHFFFAOYSA-N
• SMILES: C1CC(CCC1CNC(=O)C=CC(=O)O)C(=O)O
• Canonical SMILES: C1CC(CCC1CNC(=O)C=CC(=O)O)C(=O)O
• Synonyms: 4-[[(3-Carboxy-1-oxo-2-propen-1-yl)amino]methyl]cyclohexanecarboxylic Acid
• PubChem Compound: 6612336
• Last Modified: Apr 15 2024